3-[2-(furan-2-yl)-2-hydroxypropyl]-1-[(thiophen-2-yl)methyl]urea

• IUPAC Name: 1-[2-(furan-2-yl)-2-hydroxypropyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C13H16N2O3S/c1-13(17,11-5-2-6-18-11)9-15-12(16)14-8-10-4-3-7-19-10/h2-7,17H,8-9H2,1H3,(H2,14,15,16)
• InChI Key: HQBAPLZJXWIULC-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NCC1=CC=CS1)(C2=CC=CO2)O
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol
• CAS No.: 1396849-10-7

Description

3-[2-(Furan-2-yl)-2-hydroxypropyl]-1-[(thiophen-2-yl)methyl]urea is a urea-derived compound featuring two heterocyclic substituents: a furan-2-yl group attached to a hydroxypropyl chain and a thiophen-2-ylmethyl moiety. The presence of furan and thiophene rings in this compound suggests enhanced π-π interactions and electronic effects, which may influence its bioactivity and physicochemical properties .

Comparison with Similar Compounds

Structural Analogues from Heterocyclic Urea/Thiourea Derivatives

Evidence from the synthesis of pyrimidin-2-ol and pyrimidin-2-thiol derivatives (e.g., 4a-d and 5a-d) highlights the role of urea and thiourea in forming condensed heterocyclic systems. For instance, 4-(5-substituted-1-benzofuran-2-yl)-6-(thiophen-2-yl)pyrimidin-2-ol (4a-d) shares the thiophene moiety but replaces the furan-hydroxypropyl group with a benzofuran system.

Compound Name	Core Structure	Key Substituents	Bioactivity Notes
Target Compound	Urea	Furan-2-yl-hydroxypropyl, Thiophen-2-ylmethyl	Hypothesized antimicrobial/antioxidant activity (based on urea analogs)
4a-d (Pyrimidin-2-ol)	Pyrimidine	Benzofuran, Thiophene	Demonstrated moderate antifungal activity (Candida albicans)
7a-d (Benzoyl urea)	Benzo[b]thiophene	Hydrazono-benzoyl	Reported antidiabetic potential via α-glucosidase inhibition

Electronic and Steric Effects

• Furan vs.
• Hydroxypropyl Chain : The hydroxypropyl group introduces a hydrophilic region absent in 7a-d (), which may improve aqueous solubility compared to purely aromatic urea derivatives .
• Thiophen-2-ylmethyl vs. Benzo[b]thiophene : The smaller thiophen-2-ylmethyl group reduces steric hindrance compared to benzo[b]thiophene in 7a-d , possibly favoring interactions with shallow enzyme active sites .

Pharmacological Potential (Inferred)

• Antimicrobial : Pyrimidin-2-ol analogs (4a-d) show antifungal activity, suggesting the target compound’s thiophene and furan groups may synergize against microbial targets .
• Enzyme Inhibition : Benzo[b]thiophene-urea hybrids (7a-d) inhibit α-glucosidase, implying that the target’s urea core could interact with similar metabolic enzymes .